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Compound of Interest

Compound Name: Chloramine-T hydrate

Cat. No.: B1663277

Stability and Storage of Chloramine-T Hydrate: A
Technical Guide

Chloramine-T hydrate, a versatile N-chloro-p-toluenesulfonamide sodium salt, is a widely
utilized reagent in organic synthesis, analytical chemistry, and as a disinfectant. Its efficacy and
the reproducibility of experimental results are intrinsically linked to its stability. This technical
guide provides an in-depth overview of the stability and optimal storage conditions for
Chloramine-T hydrate powder, tailored for researchers, scientists, and professionals in drug
development.

Physicochemical Properties and General Stability

Chloramine-T hydrate is a white to slightly yellow crystalline powder with a slight odor of
chlorine. It is soluble in water and alcohols but insoluble in non-polar organic solvents like
benzene and chloroform.[1] The solid form is generally stable under normal, controlled
conditions. However, its stability is significantly influenced by several environmental factors,
including temperature, light, humidity, and pH (in aqueous solutions).

Factors Affecting Stability and Recommended
Storage

Several factors can compromise the integrity of Chloramine-T hydrate, leading to its
degradation. Understanding these factors is crucial for maintaining its quality and ensuring the
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validity of its application.

Temperature

Elevated temperatures accelerate the decomposition of Chloramine-T hydrate. The release of
its water of hydration begins at temperatures above 60°C.[2] It is strongly recommended to
avoid heating the powder, especially above 130°C.[1] For long-term storage, a range of
temperatures are suggested by various suppliers, from refrigerated conditions (+2°C to +8°C)
[3] to room temperature (15-25 °C).[4] One supplier notes a shelf life of at least four years
when stored at -20°C.[5]

Light

Exposure to direct sunlight should be avoided as it can induce decomposition. It is advisable to
store Chloramine-T hydrate in opaque or amber containers to protect it from light.

Moisture and Air

Chloramine-T hydrate is sensitive to moisture and air.[6] It slowly decomposes in the
presence of air.[7] Therefore, it is imperative to store the powder in tightly sealed containers to
prevent exposure to atmospheric moisture and air. Some suppliers recommend storing under
an inert gas.[6]

pH (in Aqueous Solutions)

The stability of Chloramine-T in aqueous solutions is highly dependent on the pH. Solutions in
strongly alkaline media are noted to be quite stable, even at elevated temperatures up to 60°C.
[8] Conversely, in acidic to neutral conditions (pH 2.65-5.65), the solution is less stable, with
the maximum decomposition rate observed around pH 4.7.[8] This instability is attributed to the
partial disproportionation of monochloramine-T into dichloramine-T and p-toluenesulfonamide.
[8] Contact with acids should be strictly avoided as it leads to the liberation of toxic chlorine
gas.[2][9]

Summary of Storage Recommendations

For optimal stability and to ensure a consistent shelf life, the following storage conditions for
Chloramine-T hydrate powder are recommended:
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Parameter Recommendation Rationale

Store in a cool place. Specific

recommendations vary from
Temperature +2°C to +8°C[3] to 15-25°C.[4]

For prolonged shelf life, -20°C

To minimize thermal

decomposition.[1][2]

is also suggested.[5]

] Store in a dark place, ]
Light ) ) To prevent photodegradation.
protected from direct sunlight.

Keep in a tightly closed

container[2][6][9] in a dry, well- ]
] To protect from moisture and
Atmosphere ventilated area.[9] Storage o N
) ) air-induced decomposition.[7]
under an inert gas is also

recommended.[6]

] Contact with acids liberates
Store away from acids, strong _ _
) ) o ) toxic chlorine gas.[2]
Incompatible Materials oxidizing agents, and reducing

Reactions with other agents
agents.[1][9][10]

can be hazardous.

Shelf Life

The shelf life of Chloramine-T hydrate can vary depending on the supplier and the storage
conditions. Some manufacturers provide a specific shelf life, such as 12 months or 5 years.[11]
[12] Others indicate a stability of at least 4 years under appropriate storage.[5] In some cases,
no expiration date is assigned, and routine quality control by the user is recommended to
ensure its suitability for a given application.

Decomposition

The decomposition of Chloramine-T hydrate can be initiated by the factors mentioned above.
In aqueous solution, it hydrolyzes to form hypochlorous acid (HOCI) and p-toluenesulfonamide.
[13] The hypochlorous acid is a potent oxidizing and chlorinating agent and is central to many
of Chloramine-T's applications.[13]
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Thermal decomposition of Chloramine-T hydrate can release a variety of hazardous
substances, including toxic fumes of hydrogen chloride, chlorine, carbon monoxide, and oxides
of nitrogen and sulfur.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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